Cas no 24658-24-0 (Catechol Dimethylether-d6)

• Product Name: Catechol Dimethylether-d6
• CAS No: 24658-24-0
• Molecular Formula: C₈H₁₀O₂
• Molecular Weight: 138.1638
• CID: 253912

Catechol Dimethylether-d6 Properties

Names and Identifiers

• Benzene,1,2-di(methoxy-d3)- (9CI)
• Catechol Dimethylether-d6
• 1,2-bis(trideuteriomethoxy)benzene

• InChIKey： ABDKAPXRBAPSQN-WFGJKAKNSA-N
• Inchi： InChI=1S/C8H10O2/c1-9-7-5-3-4-6-8(7)10-2/h3-6H,1-2H3/i1D3,2D3
• SMILES： [2H]C(OC1=CC=CC=C1OC([2H])([2H])[2H])([2H])[2H]

Computed Properties

• Exact Mass: 144.10574g/mol
• Surface Charge: 0
• XLogP3: 1.6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 144.10574g/mol
• Monoisotopic Mass: 144.10574g/mol
• Topological Polar Surface Area: 18.5Ų
• Heavy Atom Count: 10
• Complexity: 81.3
• Isotope Atom Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 1.70380
• PSA: 18.46000